Cas no 877964-45-9 (N-{1-4-(1H-imidazol-1-yl)phenylethyl}-3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanamide)

• Product Name: N-{1-4-(1H-imidazol-1-yl)phenylethyl}-3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanamide
• CAS No: 877964-45-9
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 5454220
• PubChem ID: 135670654
• Update Time: 2025-10-28

N-{1-4-(1H-imidazol-1-yl)phenylethyl}-3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL3092518
• Z27305363
• AKOS001206195
• BDBM50444031
• N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanamide
• 877964-45-9
• AKOS016861554
• EN300-26867340
• 3,4-Dihydro-N-[1-[4-(1H-imidazol-1-yl)phenyl]ethyl]-4-oxo-2-quinazolinepropanamide
• N-{1-4-(1H-imidazol-1-yl)phenylethyl}-3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanamide

• Inchi： 1S/C22H21N5O2/c1-15(16-6-8-17(9-7-16)27-13-12-23-14-27)24-21(28)11-10-20-25-19-5-3-2-4-18(19)22(29)26-20/h2-9,12-15H,10-11H2,1H3,(H,24,28)(H,25,26,29)
• InChI Key： CXFUNVLSNZEBDZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)NC=1CCC(NC(C1=CC=C(N2C=NC=C2)C=C1)C)=O

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.66±0.46(Predicted)

Additional information on N-{1-4-(1H-imidazol-1-yl)phenylethyl}-3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanamide

N-{1-4-(1H-imidazol-1-yl)phenylethyl}-3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanamide: A Comprehensive Overview

The compound CAS No. 877964-45-9, also known as N-{1-4-(1H-imidazol-1-yl)phenylethyl}-3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by the presence of an imidazole ring and a quinazolinone moiety, both of which are known for their bioactive properties. The imidazole group, a five-membered aromatic heterocycle, contributes to the molecule's stability and ability to interact with biological targets. Similarly, the quinazolinone moiety, a bicyclic structure with a lactam group, is associated with anti-inflammatory and anticancer activities. These structural elements make the compound a versatile candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These methods not only enhance yield but also reduce reaction time, making the compound more accessible for further studies.

In terms of pharmacological activity, this compound has shown remarkable potential in inhibiting key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to suppress cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Additionally, preclinical models have revealed its efficacy in reducing oxidative stress and modulating immune responses, further underscoring its therapeutic potential.

The application of computational chemistry tools has provided deeper insights into the compound's interactions with biological targets. Molecular docking studies have revealed that the imidazole and quinazolinone moieties play critical roles in binding to protein targets. This understanding has facilitated the design of analogs with improved potency and selectivity.

Moreover, recent research has explored the compound's role in cancer therapy. Investigations into its anti-proliferative effects on cancer cells have shown promising results, particularly in targeting pathways involved in cell cycle regulation and apoptosis induction. These findings suggest that the compound could serve as a lead molecule for developing novel anticancer agents.

In conclusion, N-{1-4-(1H-imidazol-1-yl)phenylethyl}-3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanamide (CAS No. 877964-45